2-[(4-Fluorophenyl)methyl]morpholine

• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)methyl]morpholine
• InChI: InChI=1S/C11H14FNO/c12-10-3-1-9(2-4-10)7-11-8-13-5-6-14-11/h1-4,11,13H,5-8H2
• InChI Key: KDCBKWVMFCKDAK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)CC2=CC=C(C=C2)F

Description

2-[(4-Fluorophenyl)methyl]morpholine is a useful research compound. Its molecular formula is C11H14FNO and its molecular weight is 195.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a tetrahydrofuran solution (4 mL) of 6-(4-fluorobenzyl)morpholin-3-one (100 mg, 0.48 mmol) synthesized in Reference Synthesis Example 43, lithium aluminum hydride (21.8 mg, 0.57 mmol) was added at 0° C. and the resultant solution was stirred for 4 hours. To the reaction solution, lithium aluminum hydride (20.0 mg) was added and the resultant mixture was stirred at room temperature for 1 hour. After completion of the reaction, saturated sodium sulfate aqueous solution was added to the reaction solution at 0° C. and the resultant mixture was stirred at room temperature for 20 minutes. The reaction solution was dried over added anhydrous magnesium sulfate and concentrated under reduced pressure to obtain a crude product (84.9 mg) of the title compound.